Cas no 850936-07-1 (N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide)

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide is a specialized sulfonamide-based compound featuring a 1,3,4-oxadiazole moiety. Its unique structural configuration, incorporating a cyclopropyl-substituted oxadiazole ring and an ethylphenyl sulfamoyl group, enhances its potential as a bioactive intermediate in medicinal chemistry. The compound's sulfonamide functionality may contribute to binding affinity with biological targets, while the oxadiazole scaffold offers metabolic stability. Its design suggests utility in the development of enzyme inhibitors or receptor modulators, particularly in therapeutic areas requiring selective interactions. The ethylphenyl substitution further fine-tunes lipophilicity, potentially improving pharmacokinetic properties. This compound is suited for research applications in drug discovery and mechanistic studies.

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide structure

850936-07-1 structure

Product Name:N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide

CAS No:850936-07-1

MF:C₂₀H₂₀N₄O₄S

MW:412.462203025818

CID:6472142

Update Time:2025-05-19

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide
- Benzamide, N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[(ethylphenylamino)sulfonyl]-
- Inchi： 1S/C20H20N4O4S/c1-2-24(16-6-4-3-5-7-16)29(26,27)17-12-10-14(11-13-17)18(25)21-20-23-22-19(28-20)15-8-9-15/h3-7,10-13,15H,2,8-9H2,1H3,(H,21,23,25)
- InChI Key： NWOADXGWGHKNKK-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2CC2)O1)(=O)C1=CC=C(S(N(CC)C2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

Density: 1.423±0.06 g/cm3(Predicted)
pka: 9.71±0.70(Predicted)

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0593-0084-2μmol	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0593-0084-5μmol	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0593-0084-10μmol	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0593-0084-20μmol	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0593-0084-1mg	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0593-0084-2mg	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0593-0084-3mg	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0593-0084-4mg	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0593-0084-5mg	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0593-0084-10mg	N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide	850936-07-1	90%+	10mg	$79.0	2023-05-17

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide

Research Brief on N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS: 850936-07-1)

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide (CAS: 850936-07-1) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural scaffold combining a 1,3,4-oxadiazole ring with a sulfamoylbenzamide moiety, which has shown promising pharmacological properties in preliminary studies.

Recent research has focused on exploring the potential therapeutic applications of this compound, particularly in the areas of inflammation and oncology. The compound's molecular structure suggests potential interactions with various biological targets, including kinases and nuclear receptors, making it a subject of interest for drug discovery programs.

Several studies published in 2022-2023 have investigated the synthesis and biological evaluation of this compound. The synthetic route typically involves multi-step organic reactions starting from commercially available precursors, with the final product being characterized by NMR, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In vitro studies have demonstrated that N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-ethyl(phenyl)sulfamoylbenzamide exhibits significant inhibitory activity against certain inflammatory mediators at micromolar concentrations. The compound has shown good selectivity profiles in preliminary screening against a panel of related targets, suggesting potential for further development as a lead compound.

Pharmacokinetic studies in animal models indicate that the compound has acceptable oral bioavailability and metabolic stability, though optimization of these properties may be required for clinical development. Recent structure-activity relationship (SAR) studies have identified key structural features responsible for its biological activity, providing guidance for future medicinal chemistry optimization.

Ongoing research is exploring the compound's mechanism of action at the molecular level, with preliminary data suggesting it may modulate specific signaling pathways involved in disease progression. Further investigation is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The compound's patent landscape shows increasing interest from pharmaceutical companies, with several patent applications filed in recent years covering its composition, synthesis methods, and potential therapeutic uses. This intellectual property activity suggests growing commercial interest in this chemical entity.

Future research directions for this compound include more extensive preclinical evaluation, optimization of its pharmaceutical properties, and exploration of potential combination therapies. The compound represents an interesting case study in modern drug discovery, combining innovative chemical design with promising biological activity.